Cas no 141223-71-4 (Z-Val-Lys-Met-MCA)

• Product Name: Z-Val-Lys-Met-MCA
• CAS No: 141223-71-4
• MF: C₃₄H₄₅N₅O₇S
• MW: 667.815407514572
• MDL: MFCD00133589
• CID: 136001
• Update Time: 2025-08-05

Z-Val-Lys-Met-MCA Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide,N-[(phenylmethoxy)carbonyl]-L-valyl-L-lysyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-
• benzyl N-[1-[[6-amino-1-[[1-[(4-methyl-2-oxochromen-7-yl)amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• L-Methioninamide,N-[(phenylmethoxy)carbonyl]-L-valyl-L-lysyl-N-(4-methyl-2-oxo-2H-1-benzopyran...
• Z-Val-Lys-Met-AMC
• Z-VAL-LYS-MET-MCA
• Z-Val-Lys-Met 7-amido-4-methylcoumarin
• Z-Val-Lys-Met-MCA

• MDL： MFCD00133589
• Inchi： 1S/C34H45N5O7S/c1-21(2)30(39-34(44)45-20-23-10-6-5-7-11-23)33(43)38-26(12-8-9-16-35)32(42)37-27(15-17-47-4)31(41)36-24-13-14-25-22(3)18-29(40)46-28(25)19-24/h5-7,10-11,13-14,18-19,21,26-27,30H,8-9,12,15-17,20,35H2,1-4H3,(H,36,41)(H,37,42)(H,38,43)(H,39,44)
• InChI Key： QVSKZGQYQLYCFO-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC1=CC=C2C(C)=CC(=O)OC2=C1)=O)NC(C(CCCCN)NC(C(C(C)C)NC(=O)OCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 667.30400

Experimental Properties

• PSA: 207.16000
• LogP: 5.78860

Z-Val-Lys-Met-MCA Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Z-Val-Lys-Met-MCA

Professional Introduction to Compound with CAS No. 141223-71-4 and Product Name: Z-Val-Lys-Met-MCA

Compound with CAS No. 141223-71-4 and the product name Z-Val-Lys-Met-MCA represent a significant advancement in the field of biochemical research and pharmaceutical development. These compounds are synthetic peptides that have garnered considerable attention due to their unique structural properties and potential biological activities. The precise sequence of amino acids in Z-Val-Lys-Met-MCA makes it a valuable tool for researchers exploring various therapeutic applications, particularly in the modulation of enzymatic pathways and cellular signaling processes.

The chemical structure of Z-Val-Lys-Met-MCA is characterized by its protected amino terminus, which enhances stability during storage and handling. The use of Z-Val (Nω-(α-aminoethyl)-L-valine) as a protecting group at the N-terminal position is a strategic choice that prevents premature degradation, ensuring that the peptide retains its integrity throughout experimental procedures. This feature is particularly crucial in biomedical research, where maintaining the structural integrity of peptides is essential for accurate functional studies.

The central sequence of Lys-Met is known for its role in various biological processes, including cell adhesion, migration, and wound healing. Recent studies have highlighted the importance of this motif in regulating inflammatory responses and tissue repair mechanisms. For instance, research published in *Nature Biotechnology* has demonstrated that synthetic peptides mimicking the Lys-Met sequence can modulate neutrophil recruitment during inflammation, suggesting potential therapeutic applications in treating chronic inflammatory diseases.

The carboxyl-terminal modification with MCA (methylcoumarinyl) serves as a fluorescent label, enabling researchers to track the localization and dynamics of Z-Val-Lys-Met-MCA within cells and tissues. This fluorescent tagging is particularly useful in live-cell imaging studies, where real-time visualization of peptide interactions can provide insights into complex biological pathways. Advances in fluorescence microscopy techniques have further enhanced the utility of such labeled peptides, allowing for high-resolution imaging of peptide behavior in vivo.

In the context of drug development, Z-Val-Lys-Met-MCA has been explored as a lead compound for designing novel therapeutic agents. Its ability to interact with specific proteases and enzymes has made it a candidate for inhibiting pathological processes associated with enzyme overactivity. For example, preliminary studies have shown that derivatives of Z-Val-Lys-Met-MCA can inhibit matrix metalloproteinases (MMPs), which are implicated in conditions such as arthritis and cancer metastasis. The precise targeting offered by this peptide sequence holds promise for developing precision medicine approaches.

The synthesis of Z-Val-Lys-Met-MCA involves advanced peptide coupling techniques, such as solid-phase peptide synthesis (SPPS), which ensures high yield and purity. The use of coupling reagents like HBTU (1-hydroxybenzotriazole urea) and DMAP (4-dimethylaminopyridine) is critical for achieving efficient amide bond formation between amino acids. These synthetic methodologies are well-documented in the literature and have been optimized to minimize side reactions, ensuring that the final product meets stringent quality standards.

Recent advancements in mass spectrometry have further facilitated the structural characterization of Z-Val-Lys-Met-MCA. Techniques such as electrospray ionization (ESI) mass spectrometry allow researchers to confirm the molecular weight and purity of the peptide with high accuracy. Additionally, nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into the conformational dynamics of the peptide in solution, which is essential for understanding its biological activity.

The applications of Z-Val-Lys-Met-MCA extend beyond basic research; it has also been utilized in diagnostic assays due to its ability to bind specific biomarkers. For instance, ELISA (enzyme-linked immunosorbent assay) protocols have been developed using this peptide as an antigen to detect antibodies associated with certain diseases. This diagnostic potential underscores the versatility of Z-Val-Lys-Met-MCA as a tool in both research and clinical settings.

The future prospects for Z-Val-Lys-Met-MCA are promising, with ongoing research exploring its role in therapeutic interventions. Innovations in drug delivery systems, such as nanotechnology-based carriers, are being investigated to enhance the bioavailability and targeted action of peptides like Z-Val-Lys-Met-MCA. These developments could pave the way for novel treatments targeting neurological disorders, cardiovascular diseases, and other conditions where peptide-based therapies show significant promise.

In conclusion, compound with CAS No. 141223-71-4 and product name Z-Val-Lys-Met-MCA represent a cornerstone in modern biochemical research. Their unique structural features, combined with their multifaceted applications, make them indispensable tools for scientists investigating fundamental biological processes and developing innovative therapeutic strategies. As research continues to uncover new insights into peptide biology, compounds like Z-Val-Lys-Met-MCA will undoubtedly play a pivotal role in advancing our understanding of human health and disease.